Cas no 54022-99-0 (5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid)

• Product Name: 5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid
• CAS No: 54022-99-0
• MF: C₁₂H₇F₃O₃
• MW: 256.177394151688
• MDL: MFCD00274244
• CID: 376327
• PubChem ID: 688281
• Update Time: 2025-04-19

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-[3-(trifluoromethyl)phenyl]-
• 5-(3-Trifluoromethylphenyl)Furan-2-Carboxylic Acid
• 5-[3-(Trifluoromethyl)phenyl]-2-furoic acid
• 5-[3-(trifluoromethyl)phenyl]furan-2-carboxylic acid
• AKOS000117043
• 54022-99-0
• FT-0640211
• 5-(3-trifluoromethylphenyl)furoic acid
• 5-(3-trifluoromethyl-phenyl)-furan-2-carboxylic acid
• BH-0425
• 5-[3-(Trifluoromethyl)phenyl]-2-furancarboxylic acid
• CHEMBL3924359
• A829913
• BB 0222502
• Z55928808
• 5-(3-trifluoromethylphenyl)-2-furoic acid
• SCHEMBL1222870
• DTXSID60350856
• 5-[3-(Trifluoromethyl)phenyl]-2-furoic acid, 95%
• 5-(3-Trifluoromethyl-phenyl)-furan-2-carboxyli c acid
• 5-(3-(Trifluoromethyl)phenyl)-2-furoic acid
• MFCD00274244
• 5-[3-(trifluoromethyl)phenyl]furan-2-carboxylate
• HMS1754K05
• SB61101
• EN300-07875
• CS-0307808
• 5-(3-Trifluoromethyl)phenyl)- 2-furoic acid
• DB-008884
• BBL005496
• STK135080

• MDL： MFCD00274244
• Inchi： 1S/C12H7F3O3/c13-12(14,15)8-3-1-2-7(6-8)9-4-5-10(18-9)11(16)17/h1-6H,(H,16,17)
• InChI Key： ADRFTNFHVKVATK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1=CC=C(C(=O)O)O1)(F)F

Computed Properties

• Exact Mass: 256.03500
• Monoisotopic Mass: 256.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 199-205 °C (lit.)
• Boiling Point: 367.3±42.0 °C at 760 mmHg
• Flash Point: 175.9±27.9 °C
• PSA: 50.44000
• LogP: 3.66360
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(3-(Trifluoromethyl)phenyl)furan-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes